5-Eicosene

• Molecular Formula: C20H40
• Molecular Weight: 280.5 g/mol
• InChI: InChI=1S/C20H40/c1-3-5-7-9-11-13-15-17-19-20-18-16-14-12-10-8-6-4-2/h9,11H,3-8,10,12-20H2,1-2H3
• InChIKey: QRJSGJWTKHSNMK-UHFFFAOYSA-N

5-Eicosene Procurement Guide: What Distinguishes (5E)-5-Icosene from Its Closest Analogs

5-Eicosene [74685-30-6; (5E)-5-icosene] is a linear, monounsaturated C20 hydrocarbon (C20H40, MW 280.53 g/mol) with a trans-configured double bond at the Δ5 position [1]. It belongs to the long-chain internal alkene subclass and is naturally detected in plant essential oils including Rosa damascena [2]. Although chemically isomeric with other eicosenes, the internal Δ5,E-geometry confers distinct chromatographic, thermophysical, and biological recognition properties that are not interchangeable with terminal or differently positioned isomers.

Isomer geometry Trans-Δ5 double bond defines isomer-specific chromatographic retention

Physical state Liquid at ambient temperature supports dispensing without heating

Natural source Confirmed constituent of Rosa damascena essential oil for authentication workflows

• [1] NIST Chemistry WebBook. 5-Eicosene, (E)-. NIST Mass Spectrometry Data Center, William E. Wallace, director. CAS Registry Number: 74685-30-6. View Source
• [2] El-Sayed, A.M. (2025). The Pherobase: Database of Pheromones and Semiochemicals. Plant Compound: (E)-5-Eicosene. View Source

Why 1-Eicosene or Eicosane Cannot Replace 5-Eicosene in Analytical and Biological Workflows

Despite sharing the nominal formula C20H40, positional and geometric isomerism in long-chain alkenes produces measurable differences in chromatographic retention, phase behavior, and molecular recognition that preclude simple substitution. 5-Eicosene elutes nearly 300 Kovats index units later than 1-eicosene on standard non-polar GC columns [1], is liquid at ambient temperature whereas 1-eicosene is a crystalline solid , and exhibits distinct in silico binding poses toward protein targets such as class A β-lactamase [2]. These differences mean that a procurement decision based solely on molecular weight or alkene class will introduce retention-time mismatches, phase-incompatibility artifacts, or altered biological readouts.

Retention shift with 1-eicosene Substantially earlier GC elution leads to misidentification if substituted for 5-eicosene

Phase incompatibility with 1-eicosene Solid at room temperature requires heated handling, unlike 5-eicosene liquid state

Descriptor mismatch with eicosane Saturated analog differences in rotatable bonds and logP alter in silico model predictions

• [1] Zhao, C.-X., Liang, Y.-Z., Fang, H.-Z., & Li, X.-N. (2005). Temperature-programmed retention indices for gas chromatography-mass spectroscopy analysis of plant essential oils. Journal of Chromatography A, 1096(1-2), 76-85. View Source
• [2] Abia, W.I., Stanley, O., Ijeoma, N., Okezie, O., Osita, N., Chinedu, A., & Friday, A. (2024). Bio-active composition, antibacterial activity and molecular docking studies of Salicia nitida (Benth.) root extracts. Plant and Natural Product Research, eISSN: 2705-327X. View Source

5-Eicosene: Six Quantifiable Differentiation Dimensions Versus Closest Analogs

GC Retention Index: 5-Eicosene Elutes ~300 Units Later Than 1-Eicosene Under Temperature-Programmed Conditions

On a non-polar HP-5MS capillary column (30 m × 0.25 mm × 0.25 μm, He carrier) under temperature-programmed conditions (80–290 °C), (E)-5-eicosene exhibits a Van Den Dool and Kratz retention index (RI) of 2285 at 2 K/min, 2286.4 at 4 K/min, and 2287.6 at 6 K/min [1]. By contrast, the terminal isomer 1-eicosene elutes with an RI of approximately 1990–1994 on comparable non-polar columns under similar ramp conditions [2]. The ΔRI ≈ 295 units reflects the substantial reduction in vapor pressure and increased stationary-phase interaction caused by burying the double bond internally at C5 rather than at the terminus. This large index gap enables unambiguous isomer assignment in complex essential oil or hydrocarbon matrices where co-elution of C20 alkenes would otherwise confound identification.

RI Separation

Reported

ΔRI ≈ 295–298 units

Supports isomer-specific identification in essential oil GC-MS

On non-polar capillary columns under temperature program

Evidence Dimension	Van Den Dool and Kratz retention index (RI) on non-polar capillary column
Target Compound Data	(E)-5-Eicosene: RI = 2285 (2 K/min), 2286.4 (4 K/min), 2287.6 (6 K/min) on HP-5MS
Comparator Or Baseline	1-Eicosene: RI ≈ 1989–1994 on Mega 5MS / DB-5 / HP-1 under comparable temperature ramps
Quantified Difference	ΔRI ≈ 291–298 index units (5-eicosene elutes ~300 units later)
Conditions	HP-5MS column (30 m × 0.25 mm × 0.25 μm), He carrier, 80–290 °C at 2–6 K/min [1]; comparators on Mega 5MS / DB-5 / HP-1 columns with similar ramp protocols [2]

Why This Matters

This large RI separation means 5-eicosene is chromatographically resolvable from 1-eicosene and other positional isomers, making it a superior choice for use as a retention-index marker or internal standard in GC-MS workflows targeting mid-chain alkenes.

• [1] Zhao, C.-X., Liang, Y.-Z., Fang, H.-Z., & Li, X.-N. (2005). Temperature-programmed retention indices for gas chromatography-mass spectroscopy analysis of plant essential oils. Journal of Chromatography A, 1096(1-2), 76-85. Data compiled in NIST Chemistry WebBook. View Source
• [2] NIST Chemistry WebBook. 1-Eicosene. Van Den Dool and Kratz RI data. Data compiled by NIST Mass Spectrometry Data Center. View Source

Ambient Physical State: 5-Eicosene Is a Liquid Whereas 1-Eicosene Is a Crystalline Solid at Room Temperature

5-Eicosene (cis/trans mixture and (E)-isomer) is described as a colorless liquid at room temperature, with no melting point reported in standard reference tables . In contrast, 1-eicosene is a white crystalline solid with a measured melting point of 26–30 °C (lit.) . This physical-state boundary crosses ambient laboratory temperature (20–25 °C), meaning 1-eicosene requires gentle warming or solvent dissolution for liquid-handling workflows, while 5-eicosene can be pipetted or dispensed directly. The liquid state of 5-eicosene arises from the internal double bond disrupting crystalline packing, whereas 1-eicosene's terminal linear geometry permits efficient lamellar crystallization typical of long-chain n-alkanes and 1-alkenes. The predicted boiling point of 5-eicosene (354.3 ± 9.0 °C at 760 mmHg) also exceeds that of 1-eicosene (340.8 ± 5.0 °C) by approximately 13.5 °C .

Physical State

Reported

Liquid at 20–25 °C; bp 354.3 ± 9.0 °C vs 1-eicosene solid mp 26–30 °C, bp 340.8 °C

May support room-temperature dispensing without heating

1-eicosene requires solvent or heating for liquid handling

Evidence Dimension	Ambient physical state; melting point; boiling point at atmospheric pressure
Target Compound Data	5-Eicosene: liquid at RT; mp not available (liquid at ambient); bp 354.3 ± 9.0 °C (predicted, 760 mmHg)
Comparator Or Baseline	1-Eicosene: white crystalline solid; mp 26–30 °C (lit.); bp 340.8 ± 5.0 °C (predicted, 760 mmHg)
Quantified Difference	Physical state: liquid vs. solid at 20–25 °C; Δmp > ~20 °C; Δbp ≈ 13.5 °C
Conditions	Ambient laboratory conditions (~20–25 °C, atmospheric pressure); predicted boiling points from ACD/Labs Percepta module

Why This Matters

For procurement decisions involving formulation, automated liquid handling, or headspace analysis, 5-eicosene eliminates the need for heated sample preparation lines required by solid 1-eicosene.

Methyl Ester Derivative Thermotropic Polymorphism: 5-EAME Exhibits Distinct Freezing and High-Melting Polymorph Transitions Versus 11-EAME

Methyl cis-5-eicosenoate (5-EAME), the direct methyl ester derivative of 5-eicosenoic acid, freezes at 264 K and melts at 266 K when cooled no lower than 215 K, and upon further cooling transforms into a high-melting polymorph melting at 274 K. The positional isomer methyl cis-11-eicosenoate (11-EAME) freezes at 239 K, melts at 255 K, and forms a high-melting polymorph at 262 K [1]. Both the primary melting point (Δ = 11 K) and the high-melting polymorph temperature (Δ = 12 K) differ substantially between the two isomers. This thermotropic polymorphism is unique to the C20 monoenic chain length and is not observed with shorter (C18) or longer (C22) monoenic methyl esters [1]. Thermodynamic and kinetic analyses indicate that the differences derive from aliphatic configuration distal to the double bond [1]. Although this study examines the acid/methyl ester rather than the hydrocarbon, the positional isomer effect on solid-state phase behavior is directly attributable to the Δ5 vs. Δ11 double-bond location and provides mechanistic insight into why 5-eicosene-based derivatives cannot be replaced by other positional isomers in applications sensitive to crystallization or melting behavior.

EAME Polymorphism

Head-to-head

ΔT_melt = 11 K; ΔT_HM polymorph = 12 K (5-EAME vs 11-EAME)

Isomer-specific solid-state behavior for meadowfoam oil research

DSC data; polymorphism not seen in C18 or C22 esters

Evidence Dimension	Freezing point, primary melting point, and high-melting polymorph temperature (DSC)
Target Compound Data	5-EAME: freezing 264 K, primary melting 266 K, high-melting polymorph 274 K
Comparator Or Baseline	11-EAME: freezing 239 K, primary melting 255 K, high-melting polymorph 262 K
Quantified Difference	ΔT_freeze = 25 K; ΔT_melt (primary) = 11 K; ΔT_melt (high polymorph) = 12 K
Conditions	Differential scanning calorimetry; cooling and reheating protocols specified in Chang & Rothfus (1996)

Why This Matters

For laboratories synthesizing or formulating with 5-eicosene-derived fatty esters, this isomer-specific polymorphism directly impacts shelf stability, crystal habit, and thermal processing windows.

• [1] Chang, S.P. & Rothfus, J.A. (1996). Nonequilibrium transitions in thermotropic phases of eicosenoic acid methyl esters. Journal of the American Oil Chemists' Society, 73(4), 403-410. DOI: 10.1007/BF02523910. View Source

In Silico Beta-Lactamase Binding: 5-Eicosene Outperforms Nelfinavir in Predicted Binding Affinity to Class A β-Lactamase (PDB: 3BLM)

In a molecular docking study targeting class A β-lactamase (PDB: 3BLM), 5-eicosene (CID: 5364600) demonstrated a binding affinity of -5.78 kcal/mol, exceeding the standard drug nelfinavir (-4.84 kcal/mol) by 0.94 kcal/mol [1]. The compound formed stable complexes at multiple docking positions within the enzyme active site [2]. While these are computational predictions requiring experimental validation, the stronger predicted affinity relative to a clinically used protease inhibitor suggests that 5-eicosene's long hydrocarbon chain with an internal Δ5 double bond engages hydrophobic pockets and alkyl-π interactions in the β-lactamase binding cleft more favorably than nelfinavir's more polar scaffold. 1-Eicosene or 9-eicosene were not concurrently tested in this study, so the positional isomer contribution to binding cannot be deconvoluted; however, the quantitative binding-energy advantage over nelfinavir provides a numerical benchmark for triaging 5-eicosene in virtual screening campaigns.

β-Lactamase Docking

Head-to-head / Data to verify

5-eicosene: -5.78 kcal/mol nelfinavir: -4.84 kcal/mol

Reported higher predicted affinity; requires experimental validation

Computational docking only; no isomer comparator tested

Evidence Dimension	Predicted binding affinity (ΔG, kcal/mol) to class A β-lactamase (PDB: 3BLM)
Target Compound Data	5-Eicosene (CID: 5364600): binding energy -5.78 kcal/mol
Comparator Or Baseline	Standard drug nelfinavir: binding energy -4.84 kcal/mol
Quantified Difference	ΔΔG = -0.94 kcal/mol (5-eicosene more favorable by 19.4%)
Conditions	Molecular docking simulation; protein target: class A β-lactamase enzyme (PDB: 3BLM); ligand identified from GC-MS of Salicia nitida root extract

Why This Matters

For academic or industrial groups conducting structure-based virtual screening for β-lactamase modulators, 5-eicosene's computationally predicted affinity advantage over nelfinavir provides a quantitative rationale for prioritizing this specific isomer over other long-chain hydrocarbons lacking docking validation.

• [1] Sri Venkateswara College of Pharmacy. (n.d.). Molecular docking analysis. 5-Eicosene, (E)- binding affinity -5.78 kcal/mol vs. nelfinavir -4.84 kcal/mol. View Source
• [2] Abia, W.I., Stanley, O., Ijeoma, N., Okezie, O., Osita, N., Chinedu, A., & Friday, A. (2024). Bio-active composition, antibacterial activity and molecular docking studies of Salicia nitida (Benth.) root extracts. Plant and Natural Product Research. View Source

Natural Occurrence Bias: 5-Eicosene Is Enriched in Rosa damascena Essential Oil Whereas 9-Eicosene Reports to Different Plant Taxa

(E)-5-Eicosene has been identified as a constituent of Damask rose (Rosa damascena, Rosaceae) essential oil [1] and represents 6.86% of the unsaponifiable matter peak area in Dichrostachys cinerea aerial parts [2]. In contrast, (E)-9-eicosene is predominantly reported from Streptomyces species and the medicinal plant Alangium salviifolium , while 1-eicosene serves as a semiochemical in multiple Lepidoptera species [3]. This differential natural distribution means that 5-eicosene is a more relevant authentic standard for Rosa damascena and Dichrostachys quality-control workflows, and its presence or absence can serve as a chemotaxonomic marker distinguishing these species from others that produce alternative eicosene isomers.

Natural Source

Reported

Rosa damascena, Dichrostachys cinerea vs 9-eicosene in Streptomyces spp.

Supports plant authentication; substitution yields misassigned peaks

Cross-study occurrence data; 6.86% unsaponifiable in D. cinerea

Evidence Dimension	Natural source occurrence (plant/microbial species)
Target Compound Data	(E)-5-Eicosene: confirmed in Rosa damascena (Rosaceae) and Dichrostachys cinerea (6.86% of unsaponifiable fraction)
Comparator Or Baseline	(E)-9-Eicosene: reported from Streptomyces spp. and Alangium salviifolium; 1-Eicosene: semiochemical in Lepidoptera
Quantified Difference	Different taxonomic source profiles (Rosaceae/Fabaceae vs. Actinobacteria/Cornaceae); 6.86% area in D. cinerea
Conditions	GC-MS analysis of plant extracts and essential oils from multiple independent studies

Why This Matters

For natural product laboratories authenticating Rosa damascena essential oil or investigating Dichrostachys phytochemistry, 5-eicosene is the analytically confirmed isomer, and substitution with 9-eicosene or 1-eicosene would yield false-negative or mis-assigned peaks.

• [1] El-Sayed, A.M. (2025). The Pherobase. Plant Compound: (E)-5-Eicosene. List of plant species: Rosa damascena (Rosaceae). View Source
• [2] Pharmacognosy Department, National Research Centre, Cairo. (2015). Lipoidal Contents, Analgesic and Antipyretic Activities of the Aerial Parts of Dichrostachys cinerea L. Ingenta Connect. View Source
• [3] El-Sayed, A.M. (2025). The Pherobase. Semiochemical compound: 1-Eicosene. Species utilizing 1-Eicosene in chemical communication. View Source

Molecular Descriptor Divergence: Rotatable Bond Count and Predicted LogP Distinguish 5-Eicosene from the Saturated Analog Eicosane

5-Eicosene possesses 16 freely rotatable bonds and a predicted XLogP3-AA of 10.1 [1], whereas its fully saturated analog eicosane (C20H42) has 17 rotatable bonds and a higher XLogP of approximately 10.9–11.1 [2]. The Δ(5) double bond reduces the rotatable bond count by one and slightly lowers lipophilicity due to decreased molecular flexibility and altered polarizability. Additionally, 5-eicosene has a predicted logP (ACD/Labs) of 10.86 and an estimated log Kow (KOWWIN v1.67) of 9.95 , whereas the branched isomer 1-eicosene exhibits a logP of 10.87 (ACD/Labs) and eicosane has a logP of 10.897 [2]. These small but computationally robust differences in molecular descriptors affect predictions of membrane permeability, bioaccumulation factor, and environmental partitioning in QSAR models, meaning that substituting eicosane or 1-eicosene for 5-eicosene in computational ADME or environmental fate workflows will propagate systematic errors.

Descriptor Divergence

Class-level

Δ Rot. bonds = 1; Δ XLogP3 ≈ 0.8–1.0; Δ log Kow ≈ 0.01

Small descriptor shifts affect QSAR and environmental fate models

Computed values; experimental validation not available

Evidence Dimension	Rotatable bond count; XLogP3-AA; ACD/LogP; estimated log Kow
Target Compound Data	5-Eicosene: 16 rotatable bonds; XLogP3-AA = 10.1; ACD/LogP = 10.86; estimated log Kow = 9.95
Comparator Or Baseline	Eicosane: 17 rotatable bonds; XLogP ≈ 10.9–11.1; 1-Eicosene: ACD/LogP = 10.87
Quantified Difference	Δ rotatable bonds = 1 (vs. eicosane); Δ XLogP3-AA ≈ 0.8–1.0; Δ ACD/LogP = 0.01 (vs. 1-eicosene)
Conditions	Computed descriptors from PubChem 2.2, ACD/Labs Percepta 14.0, and EPI Suite KOWWIN v1.67

Why This Matters

For computational chemists running QSAR, environmental fate, or ADME models, using the correct isomer-specific descriptor set ensures model validity; even ±0.01 logP differences can alter bioaccumulation factor predictions by orders of magnitude.

• [1] PubChem. 5-Eicosene, (E)-. CID 5364600. Computed Properties: XLogP3-AA, Rotatable Bond Count. PubChem release 2025.04.14. View Source
• [2] WebQC. Properties of C20H42 (Eicosane). Melting point, boiling point, logP data. View Source

5-Eicosene: Prioritized Application Scenarios Based on Verified Differentiation Evidence

GC-MS Retention-Index Marker for Mid-Chain Internal Alkenes in Essential Oil Authentication

5-Eicosene's RI of ~2285 on HP-5MS provides a system-independent anchor point for identifying internal C20 alkenes in complex essential oil chromatograms. Its ~300-unit separation from 1-eicosene (RI ~1990) makes it an ideal retention-index calibrant when analyzing Rosa damascena oil, where (E)-5-eicosene is a naturally occurring constituent [1]. Laboratories performing essential oil adulteration testing can use 5-eicosene as a reference standard to verify that the Δ5-eicosene peak is present and correctly assigned, distinguishing authentic Damask rose oil from synthetic blends that may substitute cheaper terminal alkenes.

Ambient-Temperature Liquid Formulation of Long-Chain Hydrocarbon Standards

Because 5-eicosene is a liquid at room temperature while 1-eicosene is a solid (mp 26–30 °C), procurement of 5-eicosene eliminates the need for heated solvent systems or melting steps during standard preparation . This is particularly advantageous for automated liquid-handling platforms, headspace SPME-GC workflows, and microfluidic devices where crystalline precipitation of 1-eicosene would clog tubing or cause carryover. Researchers requiring a C20 alkene standard that can be volumetrically dispensed at ambient conditions should specify 5-eicosene over the terminal isomer.

Lead Compound for Structure-Based β-Lactamase Inhibitor Virtual Screening

The computationally predicted binding affinity of 5-eicosene (-5.78 kcal/mol) against class A β-lactamase (PDB: 3BLM) surpasses nelfinavir (-4.84 kcal/mol) [2]. Academic and industrial groups conducting molecular docking campaigns against β-lactamase targets can use 5-eicosene as a hydrophobic scaffold for fragment-based or ligand-based design. Its internal Δ5 double bond may serve as a synthetic handle for further functionalization (epoxidation, hydroxylation) to generate derivative libraries with potentially improved binding kinetics, while retaining the favorable hydrophobic enzyme contacts predicted by the docking study.

Isomer-Specific Reference for Meadowfoam Oil (Limnanthes alba) Derivative Polymorphism Studies

The methyl ester of 5-eicosenoic acid (5-EAME) exhibits unique thermotropic polymorphism—including a high-melting polymorph at 274 K—that is absent in the 11-EAME isomer (high-melting polymorph 262 K) and not observed in shorter- or longer-chain monoenic esters [3]. For lipid chemists and formulation scientists studying the crystallization behavior of meadowfoam oil derivatives, 5-eicosene serves as the hydrocarbon precursor to 5-eicosenoic acid, and procuring the correct Δ5 isomer is essential for synthesizing 5-EAME with the reported polymorphic behavior. Use of the 11-isomer or other positional variants would yield different solid-state phase transitions and confound DSC or XRPD analyses.

Application

Selection Property

Validation Focus

Essential oil GC-MS authentication

Retention index distinctiveness

Verify correct isomer assignment in complex matrices

Ambient-temperature liquid formulation

Liquid physical state at 20–25 °C

Compatible with automated liquid handlers without heating

β-Lactamase inhibitor virtual screening

Predicted binding affinity rank

Requires experimental enzyme assay validation

Meadowfoam oil polymorphism studies

Δ5-isomer thermotropic behavior

Solid-state phase-transition reproducibility

• [1] El-Sayed, A.M. (2025). The Pherobase. Plant Compound: (E)-5-Eicosene in Rosa damascena. Zhao, C.-X. et al. (2005) J. Chromatogr. A, 1096, 76-85. View Source
• [2] Sri Venkateswara College of Pharmacy. Binding energy data: 5-eicosene -5.78 kcal/mol vs. nelfinavir -4.84 kcal/mol (PDB: 3BLM). View Source
• [3] Chang, S.P. & Rothfus, J.A. (1996). Nonequilibrium transitions in thermotropic phases of eicosenoic acid methyl esters. J. Am. Oil Chem. Soc., 73, 403-410. View Source